N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-fluorobenzamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-fluorobenzamide
• InChI: InChI=1S/C17H14FN3O2/c1-10-6-7-21-14(8-10)19-11(2)15(17(21)23)20-16(22)12-4-3-5-13(18)9-12/h3-9H,1-2H3,(H,20,22)
• InChI Key: FNILMANFHYSDER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

“N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-fluorobenzamide” is a chemical compound with the molecular formula C15H19N3O2. It is a derivative of pyrido[1,2-a]pyrimidin-4-one.

Scientific Research Applications

TNF-α Production Inhibition

N-pyridinyl(methyl)fluorobenzamides, closely related to the chemical structure , have been synthesized and evaluated for their ability to inhibit TNF-α production. One derivative, N-(4,6-dimethylpyridin-2-yl)pentafluorobenzamide, demonstrated significant activity as a TNF-α production inhibitor and showed promising results in in-vivo assays for anti-inflammatory effects (Collin et al., 1999).

Anticonvulsant and Antidepressant Properties

Pyrido[2,3-d]pyrimidine derivatives, which are structurally similar, have been designed, synthesized, and evaluated for their potential anticonvulsant and antidepressant activities. Some compounds in this class exhibited significant anticonvulsant activity and potent antidepressant properties (Zhang et al., 2016).

Conformational Analysis

Studies on N-(pyrimidin-2-yl)pentafluorobenzamide have shown that it adopts a cis amide bond conformation in the solid state. This compound is a mixture of cis and trans rotamers in solution, and its conformational equilibrium is strongly solvent-dependent (Forbes et al., 2001).

Fungicidal Activity

2-Benzoyl pyrimidine derivatives have been synthesized and evaluated for their fungicidal activities. Modifications in the pyrimidine ring structure, including the introduction of a fluorine atom, significantly affected fungicidal activity, suggesting potential applications in agriculture (Lü et al., 2015).

Insecticidal and Antibacterial Potential

Compounds linking the pyrimidine structure with pyrazoles have been synthesized and evaluated for their insecticidal and antimicrobial activities. These studies suggest the potential use of such compounds in pest control and antibacterial applications (Deohate & Palaspagar, 2020).

Antimalarial Activity

Novel pyrido[1,2-a]pyrimidin-4-ones have been synthesized and evaluated for antimalarial activity. Certain compounds showed moderate activity against the malaria parasite, Pf 3D7 strain, indicating potential applications in antimalarial drug development (Mane et al., 2014).

Design and Synthesis for PET Imaging

Derivatives of pyrazolo[1,5-a]pyrimidines have been designed and synthesized for potential use in positron emission tomography (PET) imaging of neuroinflammation. These compounds exhibited subnanomolar affinity for the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammatory processes (Damont et al., 2015).